Cas no 2138096-16-7 (4-(Azetidin-1-yl)-2-{[(tert-butoxy)carbonyl]amino}benzoic acid)

• Product Name: 4-(Azetidin-1-yl)-2-{[(tert-butoxy)carbonyl]amino}benzoic acid
• CAS No: 2138096-16-7
• MF: C₁₅H₂₀N₂O₄
• MW: 292.330304145813
• CID: 6518338
• PubChem ID: 165498803
• Update Time: 2025-09-28

4-(Azetidin-1-yl)-2-{[(tert-butoxy)carbonyl]amino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1153976
• 4-(azetidin-1-yl)-2-{[(tert-butoxy)carbonyl]amino}benzoic acid
• 2138096-16-7
• 4-(Azetidin-1-yl)-2-{[(tert-butoxy)carbonyl]amino}benzoic acid

• Inchi： 1S/C15H20N2O4/c1-15(2,3)21-14(20)16-12-9-10(17-7-4-8-17)5-6-11(12)13(18)19/h5-6,9H,4,7-8H2,1-3H3,(H,16,20)(H,18,19)
• InChI Key： IDGPFOVPFBQTAA-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(=O)O)C=CC(=C1)N1CCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 292.14230712g/mol
• Monoisotopic Mass: 292.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 78.9Ų

Additional information on 4-(Azetidin-1-yl)-2-{[(tert-butoxy)carbonyl]amino}benzoic acid

Introduction to 4-(Azetidin-1-yl)-2-{[(tert-butoxy)carbonyl]amino}benzoic acid (CAS No. 2138096-16-7) and Its Emerging Applications in Chemical Biology

The compound 4-(Azetidin-1-yl)-2-{[(tert-butoxy)carbonyl]amino}benzoic acid, identified by the CAS number 2138096-16-7, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery, molecular recognition, and therapeutic intervention. The unique combination of an azetidine ring, a benzoic acid core, and a tert-butoxycarbonyl (Boc) protected amino group imparts distinct chemical properties that make it a valuable scaffold for further derivatization and functionalization.

Recent studies have highlighted the utility of 4-(Azetidin-1-yl)-2-{[(tert-butoxy)carbonyl]amino}benzoic acid in the development of novel bioactive molecules. The azetidine moiety, a five-membered heterocyclic ring containing nitrogen, is known for its ability to mimic natural amino acid residues in proteins, thereby facilitating the design of peptidomimetics with enhanced stability and bioavailability. This feature has been particularly exploited in the synthesis of inhibitors targeting protein-protein interactions, which are critical in various pathological conditions such as cancer and inflammation.

The presence of the Boc-amino group further enhances the synthetic versatility of this compound. The Boc protection strategy is widely employed in medicinal chemistry to mask reactive amine functionalities, allowing for selective modifications at other sites within the molecule. This protection-deprotection strategy is essential in multi-step synthetic routes where orthogonal reactions are required. The benzoic acid core, on the other hand, contributes to the compound's solubility and binding affinity, making it an attractive candidate for further exploration in drug design.

In the context of contemporary research, 4-(Azetidin-1-yl)-2-{[(tert-butoxy)carbonyl]amino}benzoic acid has been investigated for its potential role in modulating enzymatic activity. Enzymes play a pivotal role in numerous biological pathways, and their inhibition or activation can lead to therapeutic benefits. For instance, studies have demonstrated that derivatives of this compound exhibit inhibitory effects on certain hydrolases by competing with natural substrates or by inducing conformational changes in the enzyme active site. Such findings underscore the importance of this scaffold in developing enzyme-based therapeutics.

Another area where this compound has shown promise is in the field of molecular imaging. The ability to incorporate fluorophores or other imaging probes into molecules like 4-(Azetidin-1-yl)-2-{[(tert-butoxy)carbonyl]amino}benzoic acid allows for real-time visualization of biological processes at the cellular level. This has opened up new avenues for diagnostic applications, particularly in oncology where targeted imaging can aid in early detection and monitoring of disease progression. The structural features of this compound make it an ideal candidate for further functionalization to enhance its imaging properties without compromising its biological activity.

The synthesis of 4-(Azetidin-1-yl)-2-{[(tert-butoxy)carbonyl]amino}benzoic acid involves a series of well-established organic reactions that highlight its synthetic feasibility. Key steps include cyclization reactions to form the azetidine ring, followed by functional group transformations such as carboxylation and Boc protection. Advances in synthetic methodologies have enabled researchers to optimize these reactions for higher yields and purity, making large-scale production more feasible. This accessibility is crucial for both academic research and industrial applications.

The pharmacokinetic profile of derivatives derived from 4-(Azetidin-1-yl)-2-{[(tert-butoxy)carbonyl]amino}benzoic acid has also been extensively studied. Understanding how these molecules are absorbed, distributed, metabolized, and excreted (ADME) is essential for evaluating their therapeutic potential. Preliminary data suggest that modifications to the benzoic acid core can significantly influence solubility and metabolic stability, which are critical factors determining a drug's efficacy and safety profile.

In conclusion,4-(Azetidin-1-yl)-2-{[(tert-butoxy)carbonyl]amino}benzoic acid (CAS No. 2138096-16-7) represents a versatile and promising scaffold with broad applications in chemical biology and pharmaceutical research. Its unique structural features enable its use in designing peptidomimetics, enzyme inhibitors, molecular probes, and diagnostic agents. As research continues to uncover new synthetic strategies and biological functions,4-(Azetidin-1-yl)-2-{[(tert-butoxy)carbonyl]amino}benzoic acid is poised to play an increasingly significant role in advancing therapeutic interventions across multiple disciplines.